N-[(hydroxyimino)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide
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Description
N-[(hydroxyimino)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide is a useful research compound. Its molecular formula is C12H10F6N2O4 and its molecular weight is 360.212. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Activity in Antiarrhythmic Agents
N-[(hydroxyimino)methyl]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide is involved in the synthesis of benzamides with antiarrhythmic properties. Studies demonstrate that compounds derived from this chemical, particularly those with 2,5-bis(2,2,2-trifluoroethoxy)benzamide, exhibit potent oral antiarrhythmic activity in animal models. This includes both tertiary and secondary benzamides. Flecainide acetate, a derivative, was extensively studied and progressed to clinical trials as an antiarrhythmic agent (Banitt, Bronn, Coyne, & Schmid, 1977).
Development of Radiopharmaceuticals
This compound has been used in the synthesis of radiolabeled pharmaceuticals for metabolic studies. Specifically, it was involved in the labeling of flecainide acetate with carbon-14 at the carboxamide position. This process was crucial for creating a chemically pure, radiochemically pure product for research purposes (Banitt & Conard, 1981).
Chemical Transformations in Heterocyclic Compounds
In the field of organic chemistry, this compound has been a key element in synthesizing and transforming bis-2-imino-2,5-dihydrofurans. This includes the creation of various derivatives through the condensation of tertiary α-hydroxy ketones with specific cyanoacetamides (Avetisyan & Karapetyan, 2013).
Applications in Polyamide Synthesis
This compound contributes to the development of new aromatic polyamides. Its derivatives have been synthesized and characterized, showing properties like good thermal stability and solubility in organic solvents. These polyamides have potential applications in advanced technological fields (Bera, Dasgupta, Chatterjee, Maji, & Banerjee, 2012).
Role in Polyimide Alternating Copolymers
Research has also involved its use in synthesizing polyimide alternating copolymers. This includes studies on the properties and characterization of these copolymers, which are significant for their potential applications in various industrial and technological areas (Mckerrow, Fox, Leu, & Ho, 1997).
Properties
IUPAC Name |
N-[(E)-hydroxyiminomethyl]-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F6N2O4/c13-11(14,15)4-23-7-1-2-9(24-5-12(16,17)18)8(3-7)10(21)19-6-20-22/h1-3,6,22H,4-5H2,(H,19,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGNODDPQRZGBJQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OCC(F)(F)F)C(=O)NC=NO)OCC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1OCC(F)(F)F)C(=O)N/C=N/O)OCC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F6N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.